Cas no 60781-83-1 (4-phenylpyridin-2-amine)

• Product Name: 4-phenylpyridin-2-amine
• CAS No: 60781-83-1
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• MDL: MFCD00137848
• CID: 515251
• PubChem ID: 109014
• Update Time: 2025-10-31

4-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpyridin-2-amine
• (4-Phenylpyridin-2-yl)amine
• 2-AMINO-4-PHENYLPYRIDINE
• 2-Pyridinamine, 4-phenyl-
• 4-Phenylpyridin-2-ylamine
• 4-PHENYL-PYRIDIN-2-YLAMINE
• 4-phenyl-2-pyridinamine
• 2-Amino-4-phenyl pyridine
• 4-phenylpyridin-2-amin
• amino-4-phenylpyridine
• PubChem14875
• 4-phenyl-2-pyridylamine
• 2-Pyridinamine,4-phenyl-
• (4-phenyl-pyridin-2-yl)-amine
• 4-PHENYL-2-AMINOPYRIDINE
• BAOIJCGWLQNKOE-UHFFFAOYSA-N
• SBB088432
• CS-D0615
• DB-005942
• FS-1015
• DTXSID8069430
• AB03798
• AC-907/25000251
• AKOS005266492
• SY032947
• J-400239
• 60781-83-1
• SCHEMBL1836488
• MFCD00137848
• 4-phenyl-pyridin-2-ylamine, AldrichCPR
• 4-phenylpyridin-2-amine

• MDL： MFCD00137848
• Inchi： 1S/C11H10N2/c12-11-8-10(6-7-13-11)9-4-2-1-3-5-9/h1-8H,(H2,12,13)
• InChI Key： BAOIJCGWLQNKOE-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.08400
• Monoisotopic Mass: 170.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.133
• Melting Point: 160-163°C
• Boiling Point: 343.7℃ at 760 mmHg
• Flash Point: 188.447 °C
• PSA: 38.91000
• LogP: 2.91200

4-phenylpyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H301,H318
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Store at room temperature
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-phenylpyridin-2-amine

Introduction to 4-phenylpyridin-2-amine (CAS No: 60781-83-1)

4-phenylpyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 60781-83-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine features a pyridine core substituted with a phenyl group at the 4-position and an amine functional group at the 2-position. Its unique structural configuration makes it a valuable scaffold for the development of various bioactive molecules, particularly in medicinal chemistry and drug discovery.

The chemical structure of 4-phenylpyridin-2-amine consists of a six-membered aromatic ring system containing nitrogen, fused with a benzene ring. The presence of both electron-donating and withdrawing groups enhances its reactivity and potential applications in synthetic chemistry. This compound has garnered attention due to its role as an intermediate in the synthesis of more complex pharmaceutical agents, including potential therapeutic candidates for neurological disorders, inflammatory diseases, and other metabolic conditions.

In recent years, 4-phenylpyridin-2-amine has been extensively studied for its pharmacological properties. Researchers have explored its derivatives as modulators of enzyme activity and receptor binding. For instance, modifications to the phenyl ring or the amine group can alter its binding affinity to target proteins, making it a versatile building block for drug design. The compound’s ability to interact with biological systems has led to investigations into its potential as an antihypertensive, anti-inflammatory, or even anticancer agent.

One of the most compelling aspects of 4-phenylpyridin-2-amine is its role in the development of small-molecule inhibitors. The pyridine moiety is a common feature in many drugs due to its ability to form hydrogen bonds and stack interactions with biological targets. By incorporating this scaffold into drug candidates, chemists can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes involved in pain signaling pathways, suggesting potential applications in analgesic therapies.

The synthesis of 4-phenylpyridin-2-amine typically involves multi-step organic reactions, often starting from commercially available precursors like 4-bromopyridine or 4-chloropyridine. Palladium-catalyzed cross-coupling reactions are frequently employed to introduce the phenyl group, while nucleophilic substitution or reduction methods can be used to install the amine functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a computational chemistry perspective, 4-phenylpyridin-2-amine has been used as a model system to study molecular interactions. Molecular docking simulations have revealed insights into how this compound might bind to biological targets such as kinases or G protein-coupled receptors (GPCRs). These studies not only aid in rational drug design but also provide foundational data for experimental validation. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery pipelines.

The pharmaceutical industry has shown particular interest in 4-phenylpyridin-2-amine due to its potential therapeutic applications. Several academic groups have reported novel derivatives with enhanced pharmacological profiles compared to parent compounds. For example, modifications that improve oral bioavailability or reduce toxicity have been explored through structure-activity relationship (SAR) studies. These efforts highlight the compound’s versatility as a pharmacophore and its importance in ongoing drug development initiatives.

Regulatory considerations also play a crucial role in the use of 4-phenylpyridin-2-amine as an intermediate or active pharmaceutical ingredient (API). Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical use. Additionally, toxicological assessments are essential to evaluate potential side effects before human trials can commence. These regulatory hurdles underscore the importance of rigorous testing and documentation in bringing new drugs to market.

The future prospects for 4-phenylpyridin-2-amine are promising, given its broad applicability across multiple therapeutic areas. Ongoing research aims to expand its utility by exploring new synthetic routes and developing innovative derivatives with improved efficacy and safety profiles. Collaborations between academia and industry are likely to accelerate these efforts, leading to faster translation of laboratory findings into clinical applications.

In conclusion,4-phenylpyridin-2-amineserves as a cornerstone compound in pharmaceutical research due to its structural versatility and pharmacological potential. Its role as an intermediate in drug synthesis and a scaffold for bioactive molecules underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is poised to remain at the forefront of therapeutic innovation.